Cas no 1805104-96-4 (Methyl 5-bromo-3-cyano-2-formylbenzoate)

• Product Name: Methyl 5-bromo-3-cyano-2-formylbenzoate
• CAS No: 1805104-96-4
• MF: C₁₀H₆BrNO₃
• MW: 268.063541889191
• CID: 4706633
• Update Time: 2025-08-05

Methyl 5-bromo-3-cyano-2-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-3-cyano-2-formylbenzoate

• Inchi： 1S/C10H6BrNO3/c1-15-10(14)8-3-7(11)2-6(4-12)9(8)5-13/h2-3,5H,1H3
• InChI Key： OKCCZOAPWYWYIU-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)C(C=O)=C(C(=O)OC)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 309
• Topological Polar Surface Area: 67.2